Cas no 676596-61-5 (3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester)

• Product Name: 3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester
• CAS No: 676596-61-5
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 966574
• PubChem ID: 46781522
• Update Time: 2025-11-04

3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Ethoxy-1,4-dioxobutyl)amino]-2-pyridinecarboxylic Acid Ethyl Ester
• LogP
• ethyl 3-[(4-ethoxy-4-oxobutanoyl)amino]pyridine-2-carboxylate
• 3-[(4-Ethoxy-4-oxobutanoyl)amino]-2-pyridinecarboxylic Acid Ethyl Ester
• DTXSID70675885
• FT-0668096
• AKOS030255892
• 676596-61-5
• Ethyl 3-(4-ethoxy-4-oxobutanamido)pyridine-2-carboxylate
• DB-314943
• 3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester

• Inchi： 1S/C14H18N2O5/c1-3-20-12(18)8-7-11(17)16-10-6-5-9-15-13(10)14(19)21-4-2/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
• InChI Key： RBEOIGKKNHWQON-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(NC1=CC=CN=C1C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 294.12200
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 98.08000
• LogP: 2.18960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester

Comprehensive Overview of 3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester (CAS No. 676596-61-5)

3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester (CAS 676596-61-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative combines a pyridinecarboxylic acid backbone with an ethoxy-dioxobutyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, especially for targeting enzyme inhibition and receptor modulation.

The compound's CAS number 676596-61-5 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Recent studies highlight its relevance in developing small-molecule therapeutics, aligning with the growing demand for precision medicine. Its ethyl ester group enhances solubility, a property highly valued in formulation optimization—a trending topic in pharmaceutical R&D forums.

From a synthetic perspective, 3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester exemplifies modern heterocyclic chemistry techniques. Its pyridine ring and carboxylic ester functionalities enable diverse cross-coupling reactions, a focus area in green chemistry discussions. Laboratories optimizing catalytic processes often reference this compound's stability under mild conditions, addressing industry concerns about reaction efficiency and waste reduction.

Analytical characterization of CAS 676596-61-5 typically involves HPLC, NMR, and mass spectrometry, reflecting broader interests in quality control methodologies. The compound's chromatographic purity is frequently debated in analytical chemistry circles, coinciding with increased searches for column selection guides and peak resolution techniques. These discussions underscore its role in advancing analytical standards for complex esters.

In commercial contexts, suppliers of 3-(4-Ethoxy-1,4-dioxobutyl)amino-2-pyridinecarboxylic Acid Ethyl Ester emphasize its GMP-grade availability, responding to queries about scalable synthesis routes. The compound's patent landscape reveals applications in kinase inhibitor development—a hot topic in oncology research. This connection to targeted therapies aligns with frequent searches for cancer drug intermediates and structure-activity relationships.

Environmental and safety profiles of CAS 676596-61-5 are documented in compliance with REACH and OECD guidelines, addressing growing public interest in sustainable chemicals. Its biodegradation pathways are occasionally compared to similar N-containing heterocycles in ecotoxicity studies, reflecting broader concerns about pharmaceutical pollution in aquatic systems.

Future research directions for this compound may explore its metabolite profiling or prodrug potential, both trending subjects in ADMET studies. The rise of AI-assisted molecular design has also spurred interest in its quantitative structure-property relationships (QSPR), frequently searched alongside machine learning in chemistry. These interdisciplinary angles enhance the compound's relevance in contemporary scientific discourse.